2-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)thio)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide

• IUPAC Name: 2-[1-(4-chlorophenyl)tetrazol-5-yl]sulfanyl-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide
• InChI: InChI=1S/C14H14ClN7OS2/c1-3-11-17-18-13(25-11)16-12(23)8(2)24-14-19-20-21-22(14)10-6-4-9(15)5-7-10/h4-8H,3H2,1-2H3,(H,16,18,23)
• InChI Key: XMPYYRMMFQRUJO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C(C)SC2=NN=NN2C3=CC=C(C=C3)Cl
• Molecular Formula: C14H14ClN7OS2
• Molecular Weight: 395.9 g/mol

Description

Synthesis Analysis

The synthesis of a chemical compound refers to the process used to create it in the laboratory. This often involves multiple steps, each with its own set of reactants and conditions.

Molecular Structure Analysis

This involves understanding the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the conditions required for the reaction, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, reactivity, etc. These properties can give insights into how the compound behaves under different conditions.

Scientific Research Applications

Antiviral Activity

Compounds with similar structures have been studied for their antiviral properties. .

Cytotoxic Properties

The cytotoxic properties of 1,3,4-thiadiazole derivatives have been explored in various studies. .

Photoluminescent Materials

Derivatives of 1,3,4-thiadiazole have been used to create compounds with excellent fluorescence and hole transport characteristics. .

Organic Nonlinear Optical Materials

The structural features of 1,3,4-thiadiazole derivatives contribute to their potential use as organic nonlinear optical materials. .

Photorefractive Materials

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Antibacterial Agents

Some derivatives containing 1,3,4-thiadiazole have shown promising results as antibacterial agents against specific bacterial strains. .

Mechanism of Action

If the compound is a drug or has some biological activity, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems and produces its effects.

Safety and Hazards

This involves understanding the risks associated with handling and using the compound. It includes toxicity, flammability, environmental impact, etc.

Future Directions

This involves predicting or suggesting future research directions. It could be based on the current understanding of the compound and its potential applications.